Cas no 1806420-35-8 (2-Hydroxy-3-(trifluoromethyl)pyridine-5-acetonitrile)

• Product Name: 2-Hydroxy-3-(trifluoromethyl)pyridine-5-acetonitrile
• CAS No: 1806420-35-8
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 4907700
• Update Time: 2025-05-20

2-Hydroxy-3-(trifluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-(trifluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C8H5F3N2O/c9-8(10,11)6-3-5(1-2-12)4-13-7(6)14/h3-4H,1H2,(H,13,14)
• InChI Key： NZOKYHNBVGEYOR-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(CC#N)C=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 370
• XLogP3: 0.3
• Topological Polar Surface Area: 52.9

Additional information on 2-Hydroxy-3-(trifluoromethyl)pyridine-5-acetonitrile

2-Hydroxy-3-(trifluoromethyl)pyridine-5-acetonitrile: A Comprehensive Overview

2-Hydroxy-3-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1806420-35-8) is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique structure featuring a pyridine ring substituted with hydroxyl, trifluoromethyl, and acetonitrile groups, has garnered attention due to its versatile properties and applications. Recent studies have highlighted its role in drug discovery, material science, and as a key intermediate in the synthesis of advanced chemical compounds.

The pyridine ring serves as the central framework of this molecule, providing a platform for the attachment of functional groups. The hydroxyl group at position 2 introduces hydrophilicity, enhancing solubility and reactivity. Meanwhile, the trifluoromethyl group at position 3 imparts electron-withdrawing effects, increasing the compound's stability and reactivity in certain chemical environments. The acetonitrile group at position 5 adds another layer of functionality, making this compound highly versatile for various chemical transformations.

Recent research has focused on the synthesis and characterization of 2-Hydroxy-3-(trifluoromethyl)pyridine-5-acetonitrile, exploring its potential as a building block in medicinal chemistry. For instance, studies have demonstrated its ability to act as a precursor for the development of bioactive molecules targeting specific biological pathways. The compound's unique combination of functional groups allows for precise chemical modifications, enabling the creation of derivatives with tailored pharmacokinetic profiles.

In terms of synthesis, 2-Hydroxy-3-(trifluoromethyl)pyridine-5-acetonitrile can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. These methods leverage the reactivity of the acetonitrile group and the directing effects of the substituents on the pyridine ring. Researchers have also explored green chemistry approaches to enhance the sustainability of its production process.

The application of 2-Hydroxy-3-(trifluoromethyl)pyridine-5-acetonitrile extends beyond drug discovery. Its electronic properties make it a candidate for use in organic electronics and optoelectronic materials. For example, derivatives of this compound have been investigated for their potential as semiconductors in thin-film transistors and light-emitting diodes (LEDs). The trifluoromethyl group contributes significantly to these electronic properties by modulating the energy levels within the molecule.

Moreover, recent advancements in computational chemistry have enabled detailed studies of 2-Hydroxy-3-(trifluoromethyl)pyridine-5-acetonitrile's molecular interactions. Quantum mechanical calculations have provided insights into its electronic structure, helping researchers predict its behavior in different chemical environments. These studies are crucial for optimizing its use in various applications and for designing new compounds based on its framework.

In conclusion, 2-Hydroxy-3-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1806420-35-8) stands out as a multifaceted compound with promising applications across diverse scientific domains. Its unique combination of functional groups and favorable chemical properties positions it as a valuable tool in modern chemistry research. As ongoing studies continue to uncover new potentials for this compound, it is likely to play an increasingly important role in both academic and industrial settings.